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Abstract
Rescalure is a synthetic insect sex pheromone identical to that produced by the female

California red scale (Aonidiella aurantii). It is a potent tool for integrated pest management

(IPM) programs, primarily utilized for mating disruption in citrus and other susceptible crops.

This document provides detailed application notes and protocols for the field use of Rescalure
dispensers, specifically focusing on the CheckMate® CRS slow-release generator. It includes

methodologies for dispenser application, protocols for monitoring efficacy, and a summary of

key performance data from field trials. Additionally, logical workflows and the mechanism of

action are illustrated through diagrams.

Introduction
The California red scale (Aonidiella aurantii) is a significant pest in citrus cultivation worldwide.

Traditional control methods often rely on chemical insecticides, which can have non-target

effects and lead to resistance. Rescalure offers a non-toxic, species-specific alternative that

functions by disrupting the mating behavior of the pest[1]. By permeating the atmosphere with

the female sex pheromone, male insects are unable to locate females, thereby preventing

reproduction and reducing subsequent generations[2]. This document outlines the practical

field application of Rescalure dispensers to ensure optimal efficacy.

There are primarily two types of Rescalure formulations for field application:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1610670?utm_src=pdf-interest
https://www.benchchem.com/product/b1610670?utm_src=pdf-body
https://www.benchchem.com/product/b1610670?utm_src=pdf-body
https://www.benchchem.com/product/b1610670?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPP-2016-0095-0004/content.pdf
https://progressivecrop.com/2022/05/13/mating-disruption-of-california-red-scale-in-citrus/
https://www.benchchem.com/product/b1610670?utm_src=pdf-body
https://www.benchchem.com/product/b1610670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Passive, Hand-Applied Dispensers: These are slow-release generators, such as the

CheckMate® CRS dispenser, which are manually hung on trees and release the pheromone

over an entire growing season[1][2][3].

Sprayable Formulations: These are microencapsulated pheromones that can be applied

using standard ground or aerial spray equipment[4][5][6][7]. This document will focus on the

hand-applied dispensers.

Product Specifications: CheckMate® CRS Dispenser
A summary of the key specifications for the CheckMate® CRS dispenser is provided in the

table below.

Parameter Value Reference

Active Ingredient

(3S,6R)-(3S,6S)-6-isopropenyl-

3-methyl-dec-9-en-1-yl acetate

(rescalure)

[1]

Concentration 716 g/L (70 mg/dispenser)

Formulation Type
Slow-Release Generator (SR) /

Vapor Dispenser
[2]

Target Pest
California Red Scale

(Aonidiella aurantii)
[1]

Crops

Citrus (oranges, lemons, limes,

grapefruit, etc.) and other

crops where the pest is

present

[1]

Mode of Action Mating Disruption [1]

Field Longevity One full calendar year [2]
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Protocol for Field Application of CheckMate® CRS
Dispensers
This protocol outlines the steps for the manual deployment of Rescalure dispensers in an

orchard setting.

Objective: To achieve uniform pheromone distribution throughout the orchard canopy to

effectively disrupt the mating of California red scale.

Materials:

CheckMate® CRS dispensers

Orchard map

Personal protective equipment (as per product label)

Bucket or bag for carrying dispensers[8]

Procedure:

Timing of Application: Deploy dispensers shortly before the onset of the first male flight of the

target generation[1]. While precise timing is not critical due to the year-long efficacy,

application before the first or second flights is common practice[2]. Late application before

the second male flight has also been shown to be effective[9].

Determine Application Rate: The standard application rate is 180 dispensers per acre

(approximately 450 dispensers per hectare)[1][2][10]. Do not exceed 150 grams of active

ingredient per acre per year[1].

Establish a Hanging Pattern: Use an orchard map to determine the tree and row spacing to

create a uniform distribution pattern[8]. The goal is to distribute the dispensers evenly across

the treated area[1].

Dispenser Placement:
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Hang dispensers on a sturdy branch approximately one inch thick to ensure secure

placement[1].

Place the dispenser in the inner part of the tree canopy, at mid-height[1]. Avoid placing

dispensers on outer branches[8]. This ensures the pheromone is released within the

canopy where the pests are most abundant[2].

Distribution:

Proceed row by row according to the established hanging pattern.

If there is a persistent wind, consider reinforcing the upwind edge of the orchard with

additional dispensers[1].

Use any extra dispensers to treat borders or known areas of high pest pressure[8].

Post-Application:

Reseal containers of unused dispensers immediately[1].

Avoid pruning branches that contain dispensers[2].
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Phase 1: Preparation

Phase 2: Deployment

Phase 3: Post-Application
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Click to download full resolution via product page

Fig 1. Workflow for Field Application of Rescalure Dispensers.
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Protocol for Efficacy Monitoring
Objective: To evaluate the effectiveness of the Rescalure mating disruption program by

monitoring male moth capture and crop damage.

Materials:

Pheromone-baited sticky traps

Hand lens

Data collection sheets

Procedure:

Trap Placement: Place monitoring traps in the treated area before handling Rescalure
dispensers[1].

Male Moth Monitoring:

Deploy pheromone traps at a standard density (e.g., 1 trap per 5-10 acres) within the

treated and, if possible, in a nearby untreated control block.

Check traps weekly or bi-weekly, recording the number of male California red scale moths

captured.

Calculate the percent reduction in male capture in the treated block compared to the

control block. A high suppression of male capture (e.g., >90%) is an indicator of effective

mating disruption[2].

Infestation Assessment:

Periodically (e.g., monthly), inspect a random sample of trees in both treated and control

blocks.

Examine twigs, leaves, and fruit for the presence of California red scale[2][11].

Quantify the infestation level (e.g., percentage of infested twigs/leaves/fruit).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1610670?utm_src=pdf-body
https://www.benchchem.com/product/b1610670?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPP-2016-0095-0004/content.pdf
https://progressivecrop.com/2022/05/13/mating-disruption-of-california-red-scale-in-citrus/
https://progressivecrop.com/2022/05/13/mating-disruption-of-california-red-scale-in-citrus/
https://pubmed.ncbi.nlm.nih.gov/34608491/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Harvest Assessment:

At harvest, collect a random sample of fruit from both treated and control blocks.

Grade the fruit based on the level of scale infestation (e.g., uninfested, moderately

infested, highly infested).

Calculate the percentage of fruit in each category to determine the reduction in crop

damage.

Data Presentation
The efficacy of Rescalure (CheckMate® CRS) in disrupting the mating of California red scale

has been demonstrated in multiple field trials. The following tables summarize key quantitative

data from these studies.

Table 1: Efficacy of CheckMate® CRS in Commercial
Citrus Orchards (2016-2019)

Parameter Efficacy Result Reference

Suppression of Male Capture

in Pheromone Traps
Average 90% reduction [2][11][12]

Reduction in Twig and Leaf

Infestations
Average 75% - 95% reduction [2][11][12]

Reduction in Highly Infested

Fruit
Average 75% reduction [11][12]

Percentage of Highly Infested

Fruit at Harvest

< 0.5% in 9 out of 10 treated

blocks (2018-2019)
[2]

Table 2: Male Capture Reduction in Mating Disruption
Field Trials
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Trial Number
Male Capture
Reduction (2nd
Flight)

Male Capture
Reduction (3rd
Flight)

Reference

Trial 1 98.0% 94.1% [13]

Trial 2 93.5% 82.9% [13]

Trial 3 76.7% 68.1% [13]

Mechanism of Action: Mating Disruption
The underlying principle of this technology is the manipulation of the insect's chemical

communication.
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Fig 2. Signaling Pathway of Rescalure-Mediated Mating Disruption.

In a typical scenario, the sessile female California red scale releases a sex pheromone to

attract the short-lived, winged males for reproduction[2]. Males detect this pheromone plume

and fly upwind along the concentration gradient to locate the female.

Rescalure dispensers work by releasing a high concentration of this same synthetic

pheromone into the orchard's atmosphere[2]. This creates a ubiquitous pheromone signal that

overwhelms the male's sensory abilities. The males are unable to distinguish the small, distinct

plumes of individual females from the pervasive background concentration, leading to

disorientation and an inability to locate mates. This disruption significantly reduces the rate of
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successful mating, thereby suppressing the pest population in subsequent generations. This

technology is non-toxic, safe for non-target species, and is not subject to pest resistance[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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